Cas no 52374-24-0 (Benzenesulfonamide, 4-nitro-N-(2-phenylethyl)-)

• Product Name: Benzenesulfonamide, 4-nitro-N-(2-phenylethyl)-
• CAS No: 52374-24-0
• MF: C₁₄H₁₄N₂O₄S
• MW: 306.336962223053
• CID: 1581060
• PubChem ID: 682201
• Update Time: 2025-04-21

Benzenesulfonamide, 4-nitro-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-nitro-N-(2-phenylethyl)-
• Cambridge id 5237448
• STK414873
• Oprea1_310713
• CBDivE_008591
• AKOS001298833
• starbld0002246
• SR-01000200167
• 4-nitro-N-(2-phenylethyl)benzenesulfonamide
• SR-01000200167-1
• Z45509455
• 52374-24-0
• 4-nitro-N-phenethylbenzenesulfonamide

• Inchi： 1S/C14H14N2O4S/c17-16(18)13-6-8-14(9-7-13)21(19,20)15-11-10-12-4-2-1-3-5-12/h1-9,15H,10-11H2
• InChI Key： UUXNIYKEFYLNFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 306.06752
• Monoisotopic Mass: 306.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31